Cas no 21127-45-7 (3,6,9,12,15-Pentaoxaheptacosanoicacid)
21127-45-7 structure
Product Name:3,6,9,12,15-Pentaoxaheptacosanoicacid
CAS No:21127-45-7
MF:C22H44O7
MW:420.580568313599
CID:241984
Update Time:2026-05-14
3,6,9,12,15-Pentaoxaheptacosanoicacid Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12,15-Pentaoxaheptacosanoicacid
- LAURETH-5 CARBOXYLIC ACID
- 2-[2-[2-[2-(2-dodecoxyethoxy)ethoxy]ethoxy]ethoxy]acetic acid
-
- Inchi: InChI=1S/C22H44O7/c1-2-3-4-5-6-7-8-9-10-11-12-25-13-14-26-15-16-27-17-18-28-19-20-29-21-22(23)24/h2-21H2,1H3,(H,23,24)
- InChI Key: ACTCCLFXGJCHSZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)COCCOCCOCCOCCOCCCCCCCCCCCC
Computed Properties
- Exact Mass: 420.30882
- Monoisotopic Mass: 420.309
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 25
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.4A^2
Experimental Properties
- PSA: 83.45
3,6,9,12,15-Pentaoxaheptacosanoicacid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
21127-45-7 (3,6,9,12,15-Pentaoxaheptacosanoicacid) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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